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Compound of Interest

Compound Name: 2-Methoxyquinoline-3-boronic acid

Cat. No.: B1356990

An In-Depth Technical Guide to 2-Methoxyquinoline-3-boronic Acid: Properties, Handling,
and Application in Suzuki-Miyaura Coupling

Introduction

2-Methoxyquinoline-3-boronic acid, CAS 886853-93-6, is a heterocyclic organoboron
compound of significant interest to researchers in organic synthesis and medicinal chemistry.[1]
[2] Its structure uniquely combines the privileged quinoline scaffold, a common motif in
numerous pharmaceuticals, with the versatile boronic acid functional group. This boronic acid
moiety serves as a critical handle for carbon-carbon bond formation, most notably through the
palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The transformative power of this
reaction, which earned its developers the 2010 Nobel Prize in Chemistry, allows for the efficient
construction of complex biaryl and heteroaryl structures from readily available components.[3]

[4]

As a Senior Application Scientist, the purpose of this guide is to provide a comprehensive
technical overview for fellow researchers, scientists, and drug development professionals. We
will move beyond a simple recitation of facts to explore the causality behind experimental
choices, ensuring that the protocols described are robust and self-validating. This document
covers the compound's core physicochemical properties, safe handling procedures, and a
detailed, field-proven protocol for its application in Suzuki-Miyaura coupling, providing a reliable
foundation for its use in the laboratory.
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Part 1: Core Chemical and Physical Properties

A thorough understanding of a reagent's fundamental properties is the bedrock of successful
and reproducible experimentation. The key physicochemical data for 2-Methoxyquinoline-3-
boronic acid are summarized below.

Property Value Source(s)
CAS Number 886853-93-6 [1][2][5]
Molecular Formula C10H10BNO3 [1][2][6]
Molecular Weight 203.00 g/mol [1][2][6]

White to off-white
Appearance ] - [516]1[7]
solid/lyophilized powder

Purity Typically =95% - 97% [2][5][6]
Melting Point 254 °C [8]
Boiling Point 414.2 °C (Predicted) [1][8]
Density 1.29 g/cm3 (Predicted) [1][8]
pKa 7.10 £ 0.30 (Predicted) [71[8]

Solubility and Stability Insights:

2-Methoxyquinoline-3-boronic acid is generally soluble in polar aprotic solvents such as
Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO), and sparingly soluble in water.[9]
This solubility profile makes it well-suited for a variety of reaction conditions.

A critical consideration for boronic acids is their stability. The carbon-boron bond is susceptible
to protodeboronation, particularly under strongly acidic or basic conditions, which can cleave
the boronic acid group and render the reagent inactive for coupling.[9] Therefore, while a base
Is required for the Suzuki-Miyaura reaction, the choice and stoichiometry of the base are crucial
for balancing the activation of the boronic acid with the preservation of the starting material.

Part 2: Safe Handling, Storage, and Disposal
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Scientific integrity begins with safety. Proper handling and storage are paramount to ensure
both the well-being of laboratory personnel and the chemical integrity of the reagent.

Storage: For optimal stability, 2-Methoxyquinoline-3-boronic acid should be stored under an
inert atmosphere, such as nitrogen or argon, to prevent potential degradation from atmospheric
moisture and oxygen.[7][8][10] Recommended storage temperatures are:

e Short-term: 2-8°C.[7][8][10]
e Long-term: -20°C to -80°C, especially for lyophilized powders.[5]

To maintain reagent integrity, it is crucial to avoid repeated freeze-thaw cycles.[5] Aliquoting the
compound upon receipt into single-use vials is a highly recommended practice.

Safety and Personal Protective Equipment (PPE): This compound is classified as an irritant
and presents several hazards.[1][7] Adherence to standard laboratory safety protocols is
mandatory.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[10][11]

e Handling: Always handle this compound in a well-ventilated chemical fume hood to avoid
inhalation of dust.[12]

o PPE: Wear appropriate personal protective equipment, including a lab coat, nitrile gloves,
and safety glasses or goggles.[13]

Disposal: Dispose of unused material and its container as hazardous chemical waste in
accordance with all local, state, and federal regulations. Do not allow the product to enter
drains.[12][14]

Part 3: Application in Suzuki-Miyaura Cross-
Coupling

The primary application of 2-Methoxyquinoline-3-boronic acid is as a coupling partner in the
Suzuki-Miyaura reaction to form C(sp?)-C(sp?) bonds. This reaction is a cornerstone of modern
synthesis for constructing complex molecular architectures.[4]
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Mechanistic Overview: The catalytic cycle provides the rationale for the procedural steps. It
generally proceeds via three key stages:

o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the
coupling partner (e.g., an aryl bromide), forming a Pd(ll) complex.

e Transmetalation: The organic group from the boronic acid (activated by a base) is transferred
to the palladium center, displacing the halide.

e Reductive Elimination: The two organic partners on the palladium complex couple and are
ejected, forming the new C-C bond and regenerating the Pd(0) catalyst.[4][15]

The base is essential for activating the boronic acid, forming a more nucleophilic boronate
species that facilitates the transmetalation step.[4]

Experimental Workflow Diagram: The following diagram outlines the logical flow of a typical
Suzuki-Miyaura coupling experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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